Cas no 2228982-93-0 (4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol)

• Product Name: 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol
• CAS No: 2228982-93-0
• MF: C₁₀H₁₇F₂NO
• MW: 205.244889974594
• CID: 6494102
• PubChem ID: 165632159
• Update Time: 2025-05-20

4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol
• 2228982-93-0
• EN300-1948668
• 4-[(3,3-difluorocyclobutyl)methyl]piperidin-4-ol

• Inchi： 1S/C10H17F2NO/c11-10(12)6-8(7-10)5-9(14)1-3-13-4-2-9/h8,13-14H,1-7H2
• InChI Key： AXHVVGFNKCZGSS-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)CC1(CCNCC1)O)F

Computed Properties

• Exact Mass: 205.12782049g/mol
• Monoisotopic Mass: 205.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol

Introduction to 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol (CAS No. 2228982-93-0)

4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol, with the CAS number 2228982-93-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and pharmacological properties. The presence of a difluorocyclobutyl moiety and a methyl group attached to the piperidine ring imparts specific characteristics that make it an interesting candidate for further research and development.

The chemical structure of 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol is characterized by a piperidine ring with a hydroxyl group at the 4-position and a substituted methyl group. The difluorocyclobutyl moiety introduces fluorine atoms, which are known to enhance the lipophilicity and metabolic stability of compounds. These properties are crucial in drug design, as they can significantly influence the pharmacokinetic and pharmacodynamic profiles of a molecule.

Recent studies have explored the potential of 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. The compound has shown promising results in modulating these neurotransmitter systems, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. Preclinical studies have demonstrated that 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol exhibits selective binding to serotonin receptors, suggesting its potential as a novel antidepressant or anxiolytic agent.

In addition to its neurological applications, 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, arthritis, and autoimmune disorders. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for developing new anti-inflammatory drugs.

The synthesis of 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-hydroxypiperidine with a suitable difluorocyclobutylmethyl halide. The choice of reagents and solvents plays a critical role in achieving the desired product with minimal side reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to optimize the synthesis process.

The pharmacokinetic profile of 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that the compound exhibits good oral bioavailability and favorable distribution properties. Its lipophilicity, influenced by the difluorocyclobutyl moiety, allows it to cross biological membranes efficiently, enhancing its therapeutic potential.

Safety and toxicity assessments are crucial for any potential drug candidate. Preclinical studies on 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol have indicated that it has a favorable safety profile at therapeutic doses. However, further investigations are needed to fully evaluate its long-term effects and potential side effects in humans.

In conclusion, 4-(3,3-difluorocyclobutyl)methylpiperidin-4-ol (CAS No. 2228982-93-0) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies aim to elucidate its full potential and pave the way for its use in clinical settings.